Cas no 1803943-36-3 (5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1803943-36-3
• MF: C₈H₈F₃N₃O₂
• MW: 235.16323184967
• CID: 4930362
• Update Time: 2025-06-15

5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H8F3N3O2/c9-8(10,11)16-7-1-4(13)6(3-15)14-5(7)2-12/h1,3H,2,12-13H2
• InChI Key： SIJUKROXWJYCCV-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C=O)N=C1CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.6
• Topological Polar Surface Area: 91.2

Additional information on 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

Research Brief on 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1803943-36-3)

In recent years, the compound 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1803943-36-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative, characterized by its trifluoromethoxy and aminomethyl functional groups, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules. The unique structural features of this compound, including its electron-withdrawing trifluoromethoxy group and reactive aldehyde moiety, make it an attractive candidate for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and antimicrobial agents.

Recent studies have focused on the synthetic applications of 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key building block for the synthesis of potent GABA_A receptor modulators. The researchers employed this compound as a starting material to develop a series of pyridine-based analogs that exhibited enhanced binding affinity to α5-containing GABA_A receptors, which are implicated in cognitive disorders. The presence of the trifluoromethoxy group was found to significantly improve blood-brain barrier penetration, addressing a common challenge in CNS drug development.

In the realm of antimicrobial research, a team at the University of Tokyo reported in ACS Infectious Diseases (2024) the successful incorporation of 1803943-36-3 into novel quinolone hybrids. These hybrids demonstrated remarkable activity against drug-resistant strains of Mycobacterium tuberculosis, with minimum inhibitory concentrations (MICs) in the range of 0.5-2 μg/mL. The researchers attributed this enhanced activity to the compound's ability to disrupt bacterial cell wall synthesis while simultaneously inhibiting DNA gyrase, a dual mechanism that may reduce the likelihood of resistance development.

The pharmacokinetic properties of derivatives containing the 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde scaffold have also been investigated. A recent ADMET study published in European Journal of Pharmaceutical Sciences (2024) revealed that compounds featuring this moiety generally exhibit favorable metabolic stability, with hepatic microsomal clearance rates below 15 μL/min/mg protein across multiple species. The trifluoromethoxy group appears to confer both metabolic stability and enhanced membrane permeability, making it particularly valuable for oral drug development.

From a synthetic chemistry perspective, several innovative approaches to the large-scale production of 1803943-36-3 have been developed. A 2023 patent (WO2023187652) describes a continuous flow chemistry method that achieves an 82% yield with significantly reduced reaction times compared to traditional batch processes. This advancement addresses previous challenges in scaling up production while maintaining the high purity required for pharmaceutical applications.

Looking forward, the versatility of 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxaldehyde continues to inspire new research directions. Current investigations are exploring its potential in targeted protein degradation (PROTACs) and as a warhead in covalent inhibitor design. The compound's unique combination of reactivity and stability positions it as a valuable tool in the medicinal chemist's arsenal, with applications likely to expand as our understanding of its properties deepens.